Cas no 313395-42-5 (ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate)
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate
- ethyl 2-(2,6-difluorobenzamido)-4-methylthiazole-5-carboxylate
- 5-Thiazolecarboxylic acid, 2-[(2,6-difluorobenzoyl)amino]-4-methyl-, ethyl ester
-
- Inchi: 1S/C14H12F2N2O3S/c1-3-21-13(20)11-7(2)17-14(22-11)18-12(19)10-8(15)5-4-6-9(10)16/h4-6H,3H2,1-2H3,(H,17,18,19)
- InChI Key: UMLSLTDPGAFGQI-UHFFFAOYSA-N
- SMILES: S1C(C(OCC)=O)=C(C)N=C1NC(=O)C1=C(F)C=CC=C1F
Experimental Properties
- Density: 1.418±0.06 g/cm3(Predicted)
- pka: 6.72±0.50(Predicted)
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0301-0003-2μmol |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-5μmol |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-10μmol |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-20μmol |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-1mg |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-2mg |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-3mg |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-4mg |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-5mg |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0301-0003-10mg |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate |
313395-42-5 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate
Introduction to Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 313395-42-5)
Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate, a compound with the chemical formula C₁₄H₁₁FN₂O₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including an amide linkage and a thiazole ring, makes it a versatile scaffold for medicinal chemists.
The CAS number 313395-42-5 uniquely identifies this compound in chemical databases and literature. Its molecular structure consists of an ethyl ester group attached to a thiazole core, which is further substituted with a 2,6-difluorobenzamide moiety and a methyl group at the 4-position of the thiazole ring. This specific arrangement of atoms imparts distinct chemical properties that are of interest to researchers.
The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules. It is characterized by its sulfur and nitrogen atoms, which can participate in hydrogen bonding and coordinate with metal ions. The incorporation of fluorine atoms in the benzamide group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atoms can influence the electronic properties of the molecule, leading to improved binding affinity and selectivity. In particular, the 2,6-difluorobenzamide moiety in Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate may contribute to its interaction with biological targets by increasing hydrophobic interactions and reducing solubility in water.
One of the most promising applications of this compound is in the development of novel therapeutic agents. The structural features of Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate suggest potential activity against various diseases. For instance, thiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The additional fluorine substitution may enhance these effects by improving pharmacokinetic profiles.
In vitro studies have begun to explore the biological activity of Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate. Initial results indicate that this compound may interfere with key enzymatic pathways involved in disease progression. Specifically, it has shown potential as an inhibitor of certain kinases and transcription factors that are overexpressed in cancer cells. These findings are particularly exciting as they align with current trends in targeted therapy.
The synthesis of Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent modifications to introduce the amide and ester groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the aromatic rings.
The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict binding interactions between Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate and its target proteins. These simulations help identify key residues that contribute to binding affinity and guide modifications to improve efficacy.
As research progresses, Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate is expected to play a crucial role in drug discovery efforts. Its unique structural features and promising biological activity make it a valuable tool for developing new treatments for various diseases. Further investigation into its mechanism of action and pharmacokinetic properties will be essential to translate these findings into clinical applications.
The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, and clinicians. Ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate exemplifies how interdisciplinary research can lead to innovative solutions in medicine. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery of novel therapeutic agents like this one.
313395-42-5 (ethyl 2-(2,6-difluorobenzamido)-4-methyl-1,3-thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)